Cas no 2228168-04-3 (2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol)

• Product Name: 2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol
• CAS No: 2228168-04-3
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6027674
• PubChem ID: 165783081
• Update Time: 2025-06-11

2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol
• EN300-1907629
• 2228168-04-3

• Inchi： 1S/C9H11BrClNO/c10-8-2-1-6(4-9(8)11)3-7(12)5-13/h1-2,4,7,13H,3,5,12H2
• InChI Key： CEFAMRNBKXPCMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CC(CO)N

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol

2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol

2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol is a complex organic compound with the CAS number 2228168-04-3. This compound belongs to the class of amino alcohols, which are widely used in various chemical and pharmaceutical applications. The structure of this compound is characterized by a propanol backbone with an amino group at the second carbon and a substituted phenyl group at the third carbon. The phenyl group is further substituted with bromine and chlorine atoms at the 4th and 3rd positions, respectively, making it a highly functionalized aromatic system.

The synthesis of 2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol typically involves multi-step reactions, often starting from aromatic precursors. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of catalytic asymmetric synthesis to control the stereochemistry of the alcohol group, which is crucial for its biological activity in pharmaceutical applications.

One of the most significant applications of this compound lies in its use as an intermediate in drug discovery. The presence of both amino and hydroxyl groups makes it a versatile building block for constructing bioactive molecules. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development, where it has shown promising results in inhibiting specific enzymes involved in tumor growth.

In addition to its role in pharmaceuticals, 2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol has also found applications in agrochemicals. Its ability to interact with various biological systems makes it a candidate for developing new pesticides and herbicides. Researchers have reported that this compound exhibits selective toxicity against certain plant pathogens, suggesting its potential use in crop protection.

The structural complexity of this compound also makes it an interesting subject for fundamental studies in organic chemistry. For example, investigations into its reactivity under different conditions have provided insights into the behavior of amino alcohols in various chemical transformations. Recent work has focused on understanding its participation in enantioselective reactions, which are critical for synthesizing chiral drugs.

From an environmental perspective, the degradation pathways of 2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, this compound undergoes microbial degradation, albeit at a slower rate compared to simpler organic compounds. This information is valuable for designing environmentally friendly processes involving this compound.

In conclusion, 2-amino-3-(4-bromo-3-chlorophenyl)propan-1-ol (CAS No: 2228168-04-3) is a multifaceted organic compound with diverse applications across various industries. Its unique structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and fundamental chemical research. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an even more significant role in advancing modern science and technology.